Cas no 2679937-85-8 ((3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid)

• Product Name: (3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid
• CAS No: 2679937-85-8
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5644880
• PubChem ID: 165910158
• Update Time: 2025-07-16

(3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277558
• 2679937-85-8
• (3S,5S)-5-ethyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholine-3-carboxylic acid
• (3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid

• Inchi： 1S/C11H17NO5/c1-3-5-17-11(15)12-8(4-2)6-16-7-9(12)10(13)14/h3,8-9H,1,4-7H2,2H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： PRFRUEBSLWUGOQ-IUCAKERBSA-N
• SMILES： O1C[C@@H](C(=O)O)N(C(=O)OCC=C)[C@@H](CC)C1

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Additional information on (3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid

Introduction to (3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid (CAS No. 2679937-85-8)

{(3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid}, identified by the Chemical Abstracts Service Number (CAS No. 2679937-85-8), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex stereochemistry and functional groups, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The stereochemical configuration of (3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid is a critical aspect of its molecular identity. The presence of the (3S,5S) configuration suggests a high degree of structural specificity, which is often essential for the biological activity and pharmacological efficacy of a compound. This stereochemical arrangement may contribute to unique interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of morpholine derivatives as pharmacophores due to their diverse biological activities. (3S,5S)-5-Ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid is no exception and has been studied for its potential applications in various therapeutic areas. The morpholine ring, a key structural feature, is known for its ability to enhance the solubility and bioavailability of drug molecules, which is a crucial factor in drug design.

The prop-2-en-1-yloxy moiety in the compound's name indicates the presence of an allyl ether group. This functional group has been explored in medicinal chemistry for its ability to modulate biological pathways and enhance drug-target interactions. The incorporation of this group into (3S,5S)-5-ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid may contribute to its unique pharmacological profile and make it a valuable asset in the development of novel therapeutics.

One of the most compelling aspects of (3S,5S)-5-Ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid is its potential as a building block for more complex drug molecules. The carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility makes it an attractive candidate for structure-based drug design and rational optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates like (3S,5S)-5-Ethyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid more efficiently. These computational studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a potential lead for further development.

The synthesis of (3S,5S)-5-Ethyl-4-(prop-2-en-oxy)carbonylmorpholine 3 carboxylic acid presents both challenges and opportunities for synthetic chemists. The need to maintain the precise stereochemical configuration while introducing functional groups requires careful planning and execution. However, recent developments in asymmetric synthesis have made it possible to produce such complex molecules with high enantiomeric purity.

One notable approach involves the use of chiral auxiliaries or catalysts to achieve the desired stereochemistry during synthesis. These methods have allowed researchers to construct the (3S,5S) configuration efficiently while minimizing side reactions. Additionally, modern purification techniques have improved the yield and purity of target compounds like (3S,5S)-5-Ethyl 4 ( prop - 2 en - 1 yloxy ) carbonylmorpholine 3 carboxylic acid, facilitating further biological evaluation.

The biological evaluation of (3S,<0xE2><0x82><0x96>,<0xE2><0x82><0x9B>-<0xE2><0x82><0x95>-ethyl -<0xE2><0x82><0x9A>( prop -<0xE2><0x82><0x96>en -<0xE2><0x82><0x81> yloxy ) carbonylmorpholine -<0xE2><0x82><0x9B>carboxylic acid has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that it may have therapeutic potential in conditions where inflammation plays a significant role.

Furthermore, preliminary animal studies have indicated that (3,<0xE2><0x82><0x96>,<0xE2><0x82><0x9B>-<0xE2><0x82><0x95>-ethyl -<0xE2><0x82><0x9A>( prop -<0xE2><0x82><0x96>en -<0xE2><02